Cas no 1260862-02-9 (2-bromo-6-methoxy-4-(pyrrolidin-3-yl)phenol)

• Product Name: 2-bromo-6-methoxy-4-(pyrrolidin-3-yl)phenol
• CAS No: 1260862-02-9
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6291957
• PubChem ID: 129953839
• Update Time: 2025-06-08

2-bromo-6-methoxy-4-(pyrrolidin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-methoxy-4-(pyrrolidin-3-yl)phenol
• EN300-1898380
• 1260862-02-9

• Inchi： 1S/C11H14BrNO2/c1-15-10-5-8(4-9(12)11(10)14)7-2-3-13-6-7/h4-5,7,13-14H,2-3,6H2,1H3
• InChI Key： SMZKHCDLNKHUKF-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C1CNCC1)OC)O

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-bromo-6-methoxy-4-(pyrrolidin-3-yl)phenol

Introduction to 2-Bromo-6-Methoxy-4-(Pyrrolidin-3-yl)phenol (CAS No. 1260862-02-9)

2-Bromo-6-methoxy-4-(pyrrolidin-3-yl)phenol (CAS No. 1260862-02-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a methoxy group, and a pyrrolidine moiety attached to a phenolic ring. These functional groups contribute to its potential biological activities and make it an interesting candidate for various applications in drug discovery and development.

The chemical structure of 2-bromo-6-methoxy-4-(pyrrolidin-3-yl)phenol is represented by the molecular formula C₁₁H₁₄BrNO₂. The presence of the bromine atom imparts halogen bonding capabilities, while the methoxy group enhances lipophilicity and stability. The pyrrolidine ring, a five-membered cyclic amine, confers additional structural flexibility and can participate in hydrogen bonding interactions. These properties collectively influence the compound's pharmacokinetic and pharmacodynamic profiles.

In recent years, extensive research has been conducted to explore the biological activities of 2-bromo-6-methoxy-4-(pyrrolidin-3-yl)phenol. Studies have shown that this compound exhibits potent antioxidant and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-bromo-6-methoxy-4-(pyrrolidin-3-yl)phenol effectively scavenged reactive oxygen species (ROS) and inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases and oxidative stress-related disorders.

Beyond its antioxidant and anti-inflammatory effects, 2-bromo-6-methoxy-4-(pyrrolidin-3-yl)phenol has also been investigated for its neuroprotective properties. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound could protect neuronal cells from oxidative damage and apoptosis induced by various stressors. The neuroprotective effects were attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacological profile of 2-bromo-6-methoxy-4-(pyrrolidin-3-yl)phenol has also been evaluated in preclinical models. In vitro studies using human cell lines have shown that the compound exhibits low cytotoxicity, making it a promising candidate for further development. Additionally, in vivo studies in animal models have demonstrated that 2-bromo-6-methoxy-4-(pyrrolidin-3-yl)phenol can be effectively absorbed and distributed in tissues, with minimal adverse effects observed at therapeutic doses.

The synthetic route for preparing 2-bromo-6-methoxy-4-(pyrrolidin-3-yl)phenol involves several steps, including the bromination of 4-hydroxyacetophenone, methylation to form 4-hydroxyacetophenone O-methyl ether, and subsequent coupling with pyrrolidine derivatives. The optimization of these synthetic steps has been crucial for improving yield and purity, which are essential for large-scale production and pharmaceutical applications.

In conclusion, 2-bromo-6-methoxy-4-(pyrrolidin-3-yl)phenol (CAS No. 1260862-02-9) is a multifaceted compound with promising biological activities. Its antioxidant, anti-inflammatory, and neuroprotective properties make it a valuable candidate for further research and potential therapeutic applications. Ongoing studies are expected to uncover additional mechanisms of action and optimize its use in clinical settings.